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  4. (5Z,7E,22E)-(1S,3R)-26,27-Dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol
(5Z,7E,22E)-(1S,3R)-26,27-Dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol (5Z,7E,22E)-(1S,3R)-26,27-Dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol
Brand Name: Vulcanchem
CAS No.: 134508-36-4
VCID: VC0138622
InChI: InChI=1S/C29H46O3/c1-6-29(32,7-2)17-8-10-20(3)25-14-15-26-22(11-9-16-28(25,26)5)12-13-23-18-24(30)19-27(31)21(23)4/h8,10,12-13,20,24-27,30-32H,4,6-7,9,11,14-19H2,1-3,5H3/b10-8+,22-12+,23-13-/t20-,24-,25-,26+,27+,28-/m1/s1
SMILES: CCC(CC)(CC=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
Molecular Formula: C29H46O3
Molecular Weight: 442.7 g/mol

(5Z,7E,22E)-(1S,3R)-26,27-Dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol

CAS No.: 134508-36-4

Main Products

VCID: VC0138622

Molecular Formula: C29H46O3

Molecular Weight: 442.7 g/mol

(5Z,7E,22E)-(1S,3R)-26,27-Dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol - 134508-36-4

CAS No. 134508-36-4
Product Name (5Z,7E,22E)-(1S,3R)-26,27-Dimethyl-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol
Molecular Formula C29H46O3
Molecular Weight 442.7 g/mol
IUPAC Name (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R)-6-ethyl-6-hydroxyoct-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Standard InChI InChI=1S/C29H46O3/c1-6-29(32,7-2)17-8-10-20(3)25-14-15-26-22(11-9-16-28(25,26)5)12-13-23-18-24(30)19-27(31)21(23)4/h8,10,12-13,20,24-27,30-32H,4,6-7,9,11,14-19H2,1-3,5H3/b10-8+,22-12+,23-13-/t20-,24-,25-,26+,27+,28-/m1/s1
Standard InChIKey WHWKLKACDYYBGB-UFUMXLEGSA-N
Isomeric SMILES CCC(CC)(C/C=C/[C@@H](C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C)O
SMILES CCC(CC)(CC=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
Canonical SMILES CCC(CC)(CC=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
Synonyms 1,25-DDE-D3
1,25-dihydroxy-26,27-dihomo-22-ene-cholecalciferol
1,25-dihydroxy-26,27-dihomo-22-ene-vitamin D3
PubChem Compound 9547514
Last Modified Nov 11 2021
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